Cas no 50820-64-9 (Ethyl 1H-indole-6-carboxylate)

Ethyl 1H-indole-6-carboxylate structure

Product Name:Ethyl 1H-indole-6-carboxylate

CAS No:50820-64-9

Molecular Formula:C₁₁H₁₁NO₂

Molecular Weight:189.21054

MDL:MFCD06205072

CID:55874

PubChem ID:15205372

Ethyl 1H-indole-6-carboxylate Properties

Names and Identifiers

- Ethyl 1H-indole-6-carboxylate
- 6-Ethoxycarbonyl-1H-indole
- 1H-Indole-6-carboxylic acid ethyl ester
- Ethyl indole-6-carboxylate
- 6-Ethoxycarbonylindol
- Indol-6-carbonsaeure-aethylester
- indole-6-carboxylic acid ethyl ester
- AKOS006229917
- J-521259
- A7527
- AM1036
- 1H-Indole-6-carboxylic acid, ethyl ester
- 1H-Pyrrolo[3,2-c]pyridine-6-carboxylic acid, ethyl ester
- N-A-BOC-D-HISTIDINE
- CS-0313512
- 50820-64-9
- E79690
- DTXSID80569983
- SB37416
- Ethyl1H-indole-6-carboxylate
- MFCD06205072
- MHAKZTRHBLCYKV-UHFFFAOYSA-N
- DG-0716
- A828312
- AC-23423
- Ethyl indole-6-carboxylate?
- SCHEMBL827892
- FT-0659100
- 1H-indole-6-carboxylic acid ethyl ester
- +Expand
- MDL： MFCD06205072
- InChIKey： MHAKZTRHBLCYKV-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H11NO2/c1-2-14-11(13)9-4-3-8-5-6-12-10(8)7-9/h3-7,12H,2H2,1H3
- SMILES： CCOC(=O)C1=CC2=C(C=C1)C=CN2

Computed Properties

Exact Mass: 189.07900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 189.078978594g/mol
Heavy Atom Count: 14
Complexity: 217
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 42.1Å²

Experimental Properties

LogP: 2.34460
PSA: 42.09000
Refractive Index: 1.62
Boiling Point: 342.4°C at 760 mmHg
Flash Point: 160.9°C
Density: 1.21

Ethyl 1H-indole-6-carboxylate Security Information

Safety Instruction： 26-36/37/39
Risk Phrases： 36/37/38

Ethyl 1H-indole-6-carboxylate Customs Data

HS CODE：29339900

Ethyl 1H-indole-6-carboxylate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DCII-500mg	ETHYL INDOLE-6-CARBOXYLATE	50820-64-9	97.00%	500mg	$10.00
A2B Chem LLC	AG21946-500mg	Ethyl indole-6-carboxylate	50820-64-9	97%	500mg	$10.00
Aaron	AR00DCQU-100mg	ETHYL INDOLE-6-CARBOXYLATE	50820-64-9	98%	100mg	$14.00
abcr	AB336300-250 mg	Ethyl indole-6-carboxylate	50820-64-9		250mg	€108.80	2023-04-26
Alichem	A199000361-1g	Ethyl indole-6-carboxylate	50820-64-9	98%	1g	$614.27	2023-09-01
Apollo Scientific	OR33643-1g	Ethyl 1H-indole-6-carboxylate	50820-64-9	98%	1g	£83.00	2024-05-23
Chemenu	CM148035-5g	Ethyl 1H-indole-6-carboxylate	50820-64-9	95%+	5g	$547	2021-08-05
eNovation Chemicals LLC	Y1008840-1g	1H-Indole-6-carboxylic acid ethyl ester	50820-64-9	95%	1g	$115
Fluorochem	214861-1g	Ethyl 1H-indole-6-carboxylate	50820-64-9	95%	1g	￡191.00
TRC	E702975-50mg	Ethyl 1H-Indole-6-carboxylate	50820-64-9		50mg	$ 50.00	2022-06-05

Ethyl 1H-indole-6-carboxylate Related Literature

1. Charge-transfer phase transition and zero thermal expansion in caesium manganese hexacyanoferrates†

Kazuhito Hashimoto Dalton Trans., 2006, 5046-5050
2. Anodization strategy to fabricate nanoporous gold for high-sensitivity detection of p-nitrophenol

Junling Xu,Tianyi Kou,Zhonghua Zhang CrystEngComm, 2013,15, 7856-7862
3. Dual-pathway chain-end modification of RAFT polymers using visible light and metal-free conditions†

Shelby L. Shankel,Athina Anastasaki,Bernd Oschmann,In-Hwan Lee,Jia Niu,Alaina J. McGrath,Paul G. Clark,David S. Laitar Chem. Commun., 2017,53, 1888-1891
4. High internal phase emulsions stabilized solely by whey protein isolate-low methoxyl pectin complexes: effect of pH and polymer concentration†

Paul Van der Meeren,Christofora Hanny Wijaya,Ashok R. Patel Food Funct., 2017,8, 584-594
5. Back matter

Integr. Biol., 2010,2, 545-546
6. General and physical chemistry

J. Chem. Soc., Abstr., 1901,80, B297-B308
7. Synthesis, structure and efficient electroluminescence of a heteroleptic dipyridylamido/bis(pyridylphenyl)iridium(iii) complex†

Masayoshi Nishiura,Masanori Takimoto Chem. Commun., 2011,47, 5726-5728
8. New aspects of infrared spectrometry

Proc. Soc. Anal. Chem., 1966,3, 136-138
9. Quantification of glycoalkaloids in tomato plants by time-resolved fluorescence using a europium chelator entrapped in liposomes

Maria A. Bacigalupo,Adriano Ius,Renato Longhi,Giacomo Meroni Analyst, 2000,125, 1847-1850
10. Synthesis of low-temperature-processable and highly conductive Ag ink by a simple ligand modification: the role of adsorption energy

Inyu Jung,Kihyun Shin,Na Rae Kim,Hyuck Mo Lee J. Mater. Chem. C, 2013,1, 1855-1862

50820-64-9 (Ethyl 1H-indole-6-carboxylate) Related Products

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(CAS:50820-64-9)Ethyl 1H-indole-6-carboxylate

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